Cas no 88918-68-7 (4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide)

• Product Name: 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide
• CAS No: 88918-68-7
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• CID: 5730492
• Update Time: 2025-05-24

4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• C-{4-[N'-(4-Chloro-butylidene)-hydrazino]-phenyl}-N-methyl-methanesulfonamide
• 1-[4-[(2E)-2-(4-chlorobutylidene)hydrazinyl]phenyl]-N-methylmethanesulfonamide
• 88918-68-7
• 4-[2-(4-Chlorobutylidene)hydrazinyl]-N-methylbenzenemethanesulfonamide
• Benzenemethanesulfonamide, 4-[2-(4-chlorobutylidene)hydrazinyl]-N-methyl-
• 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide

• Inchi： 1S/C12H18ClN3O2S/c1-14-19(17,18)10-11-4-6-12(7-5-11)16-15-9-3-2-8-13/h4-7,9,14,16H,2-3,8,10H2,1H3/b15-9+
• InChI Key： UZOHLGLRNFEUKD-OQLLNIDSSA-N
• SMILES： ClCCC/C=N/NC1C=CC(=CC=1)CS(NC)(=O)=O

Computed Properties

• Exact Mass: 303.0808257g/mol
• Monoisotopic Mass: 303.0808257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 479.7±55.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 11.44±0.40(Predicted)

Additional information on 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide

Comprehensive Overview of 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide (CAS No. 88918-68-7): Properties, Applications, and Research Insights

4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide (CAS No. 88918-68-7) is a specialized organic compound with a unique molecular structure that combines a hydrazinyl moiety with a benzenemethanesulfonamide backbone. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its chlorobutylidene functional group contributes to its reactivity, making it a candidate for further derivatization in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide. Researchers are exploring its role in structure-activity relationship (SAR) studies, particularly for designing enzyme inhibitors or receptor modulators. The compound’s sulfonamide group is noteworthy, as this motif frequently appears in FDA-approved drugs targeting conditions such as hypertension and bacterial infections.

From a synthetic chemistry perspective, the CAS 88918-68-7 compound offers versatility. Its hydrazine linkage allows for condensation reactions with carbonyl compounds, while the chloroalkyl chain enables nucleophilic substitutions. These features align with the growing demand for multifunctional intermediates in high-throughput screening libraries. Laboratories focusing on fragment-based drug design often prioritize such structurally diverse scaffolds.

Environmental and safety considerations are critical when handling 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide. While not classified as hazardous under standard regulations, proper PPE (personal protective equipment) and fume hoods are recommended during synthesis or handling. The compound’s stability under various pH conditions has been investigated for formulation compatibility, a hot topic in pharmaceutical excipient development.

Analytical characterization of CAS 88918-68-7 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These techniques confirm the integrity of the chlorobutylidene-hydrazine bond, which is essential for quality control in contract research organizations (CROs). Recent publications have highlighted its potential as a fluorescence quencher in biochemical assays, adding value to its diagnostic applications.

The commercial availability of 4-2-(4-Chlorobutylidene)hydrazinyl-N-methylbenzenemethanesulfonamide through specialty chemical suppliers has expanded its accessibility. Pricing trends correlate with the demand for custom synthesis services, particularly in regions with thriving biotech hubs. Patent landscapes reveal its inclusion in intellectual property filings related to kinase inhibitors, reflecting its industrial relevance.

Future research directions may explore the compound’s utility in click chemistry or metal-organic frameworks (MOFs). With the rise of computational chemistry tools, in silico predictions of its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) could accelerate its adoption in preclinical studies. As sustainability gains traction, greener synthetic routes for CAS 88918-68-7 derivatives may emerge, aligning with UN Sustainable Development Goals.